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Compound of Interest

Compound Name: N-Nitrosodiisopropylamine

Cat. No.: B026092

Essential Safety and Handling Guide for N-
Nitrosodiisopropylamine

This guide provides critical safety and logistical information for handling N-
Nitrosodiisopropylamine (NDIPA), a compound recognized as a potential carcinogen.[1]
Adherence to these procedures is paramount for the safety of all laboratory personnel.

N-Nitrosodiisopropylamine is classified as a substance that may cause cancer, is harmful if
swallowed, and is suspected of causing genetic defects.[2][3] It can also be toxic if inhaled and
may cause respiratory and skin sensitization.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final and critical barrier in preventing exposure. The
following table summarizes the required personal protective equipment.
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PPE Category

Specification

Citation(s)

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[5]

Skin Protection

Wear impervious and fire/flame
resistant clothing. Double-

gloving is recommended.

[5][6]

Gloves

Butyl rubber or SilverShield
gloves are recommended
when working with
concentrated N-
Nitrosodiethylamine, a similar

compound.

[6]

Respiratory Protection

A NIOSH-approved respirator
must be used when
engineering controls are
insufficient or for specific
procedures. A particulate filter
device (EN 143) may be
applicable. For spills or
emergencies, a self-contained
breathing apparatus is

necessary.

[415](6]

Hierarchy of Controls

To minimize the risk of exposure to N-Nitrosodiisopropylamine, a hierarchical approach to

safety controls should be implemented. Personal protective equipment, while essential, is the

last line of defense.
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Caption: Hierarchy of Controls for Handling Hazardous Chemicals.

Standard Operating Procedure for Handling N-

Nitrosodiisopropylamine
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The following workflow outlines the necessary steps for safely handling NDIPA in a laboratory
setting.

Safe Handling Workflow for N-Nitrosodiisopropylamine

1. Preparation
- Review SDS

- Prepare designated work area
- Verify fume hood/BSC functionality

2. Don PPE
- Lab coat/gown
- Double gloves
- Safety goggles
- Respirator (if required)

3. Handling
- Work within fume hood/BSC
- Ground containers
- Avoid aerosol formation

4. Decontamination
- Clean work surfaces
- Decontaminate equipment
- Dispose of contaminated wipes as hazardous waste

5. Doff PPE
- Remove and dispose of gloves
- Remove lab coat/gown
- Wash hands thoroughly

6. Waste Disposal
- Collect all NDIPA waste in labeled, sealed containers

- Store in secondary containment
- Arrange for hazardous waste pickup
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Caption: Step-by-step workflow for the safe handling of N-Nitrosodiisopropylamine.
Experimental Protocols
Handling and Storage:

e Pre-Handling: Before use, thoroughly review the Safety Data Sheet (SDS).[6] Ensure a
designated area for handling is established within a laboratory fume hood or a certified
Biological Safety Cabinet (BSC).[5][6]

» Ventilation: Always handle N-Nitrosodiisopropylamine in a well-ventilated area, utilizing
local exhaust ventilation such as a fume hood to prevent the formation of aerosols.[4][7]

 Static Electricity: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[4]

» Personal Hygiene: Do not eat, drink, or smoke in work areas.[4] Wash hands thoroughly after
handling the material and before entering eating areas.[4]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store locked
up and away from incompatible materials.[3]

Emergency Procedures:

In the event of exposure or a spill, follow these procedures immediately.
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Exposure Route Immediate Action Citation(s)

Move the individual to fresh air.

If breathing is difficult, provide
Inhalation oxygen or artificial respiration. [51[7]

Seek immediate medical

attention.

Immediately remove all
contaminated clothing. Wash

Skin Contact the affected area thoroughly [5]6117]
with soap and plenty of water

for at least 15 minutes.

Immediately flush the eyes
with copious amounts of water

Eye Contact for at least 15 minutes, holding  [5][7]
the eyelids open. Consult a

doctor.

Rinse the mouth with water. Do
not induce vomiting. Never
) give anything by mouth to an
Ingestion , [51[8]
unconscious person. Call a
poison control center or doctor

immediately.

Evacuate unnecessary
personnel. Wear appropriate
PPE, including respiratory
protection. Absorb the spill with
Spil a-n iner-t material (e.g., sand,- 5171
diatomite). Collect the material
in a sealed container for
disposal as hazardous waste.
Ensure adequate ventilation of

the area.

Disposal Plan:
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Waste Collection: All materials contaminated with N-Nitrosodiisopropylamine, including
excess chemical, contaminated PPE, and cleaning materials, must be collected as
hazardous waste.[6]

Containerization: Store waste in properly labeled, sealed containers within secondary
containment.[6]

Disposal Method: The waste must be disposed of by a licensed hazardous material disposal
company.[5] Incineration in a facility equipped with an afterburner and scrubber is a potential
disposal method.[5]

Regulatory Compliance: Ensure all federal, state, and local regulations for the disposal of
this hazardous material are strictly followed.[5] Do not allow the chemical to enter sewers or
waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b026092#personal-protective-equipment-for-handling-
n-nitrosodiisopropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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